Cas no 2383345-61-5 (1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene)
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene
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- Inchi: 1S/C8H5Br2F3O/c1-14-4-2-5(8(11,12)13)7(10)6(9)3-4/h2-3H,1H3
- InChI Key: BNWQMIDUKAWHRO-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C=C1C(F)(F)F)OC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 198
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QCW-1g |
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene |
2383345-61-5 | 95% | 1g |
$304.00 | 2025-02-12 | |
| Aaron | AR021QCW-5g |
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene |
2383345-61-5 | 95% | 5g |
$913.00 | 2025-02-12 |
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene
Comprehensive Overview of 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene (CAS No. 2383345-61-5)
1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene (CAS No. 2383345-61-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its dibromo and trifluoromethyl substituents, is a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in its role in pharmaceuticals, agrochemicals, and advanced material science. The presence of both bromine and methoxy groups in its structure makes it a valuable building block for further chemical modifications.
The compound's CAS number 2383345-61-5 serves as a unique identifier, ensuring precise communication among chemists and regulatory bodies. Its systematic name, 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene, reflects its molecular structure, which includes a benzene ring substituted with two bromine atoms, a methoxy group, and a trifluoromethyl group. This arrangement contributes to its distinct reactivity and stability, making it a subject of interest in modern synthetic chemistry. Recent studies have explored its potential as a precursor for fluorinated compounds, which are widely used in drug development and material science due to their enhanced bioavailability and thermal stability.
In the context of current trends, 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its applications in pharmaceutical intermediates and agrochemical formulations are being explored, as these industries seek innovative solutions to meet global challenges. The compound's trifluoromethyl group is particularly noteworthy, as it is a common motif in bioactive molecules, enhancing their lipophilicity and metabolic stability.
From a technical perspective, the synthesis of 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene involves multi-step reactions, often starting from commercially available precursors. The introduction of the bromine and methoxy groups requires careful control of reaction conditions to achieve high yields and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and ensure its quality. These methods are critical for verifying the identity of CAS No. 2383345-61-5 and confirming its suitability for further applications.
The versatility of 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene extends to its potential use in material science. Its aromatic core and functional groups make it a candidate for designing novel polymers and coatings with tailored properties. For instance, the trifluoromethyl group can impart hydrophobicity and chemical resistance, which are desirable traits in high-performance materials. As industries strive for innovation, compounds like this are becoming increasingly valuable in developing next-generation technologies.
In conclusion, 1,2-Dibromo-5-methoxy-3-(trifluoromethyl)benzene (CAS No. 2383345-61-5) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in pharmaceuticals, agrochemicals, and advanced materials, positions it as a key player in modern chemistry. Ongoing research and development efforts are likely to uncover even more uses for this remarkable molecule, further solidifying its importance in the chemical landscape.
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